Cas no 520-18-3 (kaempferol)

• Product Name: kaempferol
• CAS No: 520-18-3
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• MDL: MFCD00016938
• CID: 37972
• PubChem ID: 5280863
• Update Time: 2025-06-19

kaempferol Chemical and Physical Properties

Names and Identifiers

• kaempferol
• 3,4'
• 3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4h-1-benzopyran-4-on
• 5,7,4’-trihydroxyflavonol
• c.i.75640
• campherol
• indigoyellow
• kaempherol
• kampherol
• kempferol
• Kaempferol Hydrate
• 3,4',5,7-TETRAHYDROXYFLAVONE
• 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-(4-hydroxyphenyl)-
• KAEMPFEROL(AS) PrintBack
• KAEMPFEROL(P) (AHP Verified) PrintBack
• KAEMPFEROL(RG) PrintBack
• 3,4,5,7-Tetrahydroxyflavone
• 3,4',5,7-Tetrahydroxyflavone Hydrate
• 3,5,7,4'-tetrahydroxyflavone
• 5,7,4'-trihydroxyflavonol
• asurone
• nimbecetin
• ROBIGENIN
• Swartsiol
• swartziol
• 3,4′,5,7-Tetrahydroxyflavone
• 3,5,7-Trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• [ "3", "4'", "5", "7-Tetrahydroxyflavone" ]
• 3
• Dataset-S1.227
• Pelargidenolon
• SMR000112585
• C.I. 75640
• Pelarginedon
• Kampcetin
• MLSMR
• 3'-Deoxyquercetin
• 4',5,7-Trihydroxyflavonol
• Trifolitin
• Populnetin
• MLS000697730
• Rhamnolutin
• Rhamnolutein
• ConMedNP.1489
• MLS001074884
• 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-(4-hydroxyphenyl)-5,7,4'-Trihydroxyflavonol
• Indigo yellow
• ConMedNP.1491
• MLS001055391
• ConMedNP.1490
• MLS006010737

• MDL： MFCD00016938
• Inchi： 1S/C15H10O6/c16-8-3-1-7(2-4-8)15-14(20)13(19)12-10(18)5-9(17)6-11(12)21-15/h1-6,16-18,20H
• InChI Key： IYRMWMYZSQPJKC-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2=C(O)C(=O)C3C(=CC(=CC=3O)O)O2)=CC=1
• BRN： 304401

Computed Properties

• Exact Mass: 286.04800
• Monoisotopic Mass: 286.047738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.24
• Surface Charge: 0
• Tautomer Count: 126
• XLogP3: nothing
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2981 (rough estimate)
• Melting Point: 276 ºC
• Boiling Point: 582.1℃ at 760 mmHg
• Flash Point: 226.1 °C
• Refractive Index: 1.4413 (estimate)
• Solubility: ethanol: 20 mg/mL
• Stability/Shelf Life: Unstable in Solution
• PSA: 111.13000
• LogP: 2.28240
• Solubility: Slightly soluble in water, soluble in hot ethanol, ether or alkali solution.
• Vapor Pressure: 1.1X10-13mm Hg at 25 °C (est)
• Color index: 75640
• Merck: 5274

kaempferol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：NWG
• Hazard Category Code： 25-68
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-23
• RTECS：LK9275200
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Natural Products and Extracts Plant Extracts Plant based Visnea mocanera
• Natural Products and Extracts Plant Extracts Plant based Villarsia capensis
• Natural Products and Extracts Plant Extracts Plant based Paracalyx scariosus
• Natural Products and Extracts Plant Extracts Plant based Leandra lacunosa
• Natural Products and Extracts Plant Extracts Plant based Adesmia incana
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on kaempferol

Exploring Kaempferol (CAS No. 520-18-3): A Potent Flavonoid with Multifaceted Health Benefits

Kaempferol, a naturally occurring flavonoid with the CAS number 520-18-3, has garnered significant attention in recent years due to its diverse biological activities and potential health benefits. This phytochemical compound belongs to the flavonol subgroup of flavonoids and is widely distributed in various plants, including tea, broccoli, apples, and grapes. The growing interest in kaempferol-rich foods and supplements reflects the current trend toward natural health solutions and plant-based medicine.

Recent studies have highlighted kaempferol's antioxidant properties, which are particularly relevant in today's health-conscious society. As oxidative stress is linked to numerous chronic diseases, the ability of kaempferol to scavenge free radicals makes it a subject of intense research. The compound's anti-inflammatory effects have also been demonstrated in various models, suggesting potential applications in managing inflammatory conditions that are increasingly prevalent in modern populations.

The neuroprotective potential of kaempferol (CAS 520-18-3) has become a hot topic in neuroscience research. With rising concerns about cognitive decline and neurodegenerative diseases, scientists are investigating how this flavonoid may support brain health. Preliminary studies suggest that kaempferol supplementation might help protect neurons from damage and improve memory function, making it a promising candidate for further research in age-related cognitive disorders.

Cardiovascular health represents another area where kaempferol shows promise. Current research indicates that this compound may help maintain healthy blood pressure levels and support proper endothelial function. These findings are particularly relevant given the global focus on heart-healthy diets and natural approaches to cardiovascular wellness. The potential of kaempferol-rich foods to contribute to cardiovascular protection aligns well with modern dietary recommendations.

In the field of metabolic health, kaempferol has demonstrated interesting effects on glucose metabolism and insulin sensitivity. With the worldwide increase in metabolic disorders, researchers are examining whether kaempferol supplementation could play a role in managing blood sugar levels. These investigations contribute to the growing body of evidence supporting the inclusion of flavonoid-rich foods in dietary strategies for metabolic health.

The bioavailability of kaempferol (CAS 520-18-3) remains an important consideration for its potential therapeutic applications. Scientists are actively working to understand how to optimize the absorption and utilization of this compound in the human body. This research is crucial for developing effective kaempferol-based formulations that can deliver its health benefits efficiently.

As consumer interest in functional foods and nutraceuticals continues to grow, kaempferol stands out as a bioactive compound with multiple potential health applications. Its presence in commonly consumed foods makes it an accessible component of a health-promoting diet, while ongoing research explores its potential in more concentrated forms. The scientific community continues to uncover new dimensions of this fascinating phytochemical, reinforcing its importance in both nutritional science and potential therapeutic applications.

Quality control and standardization of kaempferol preparations are becoming increasingly important as interest in this compound grows. Researchers and manufacturers are developing precise analytical methods to ensure the consistency and purity of kaempferol extracts, particularly for research and supplement applications. These efforts support the reliable study and potential clinical application of this valuable phytochemical.

The safety profile of kaempferol (CAS 520-18-3) is generally considered favorable when consumed through dietary sources. However, as with any bioactive compound, appropriate dosage considerations are important, especially for concentrated forms. Current research aims to establish optimal intake levels that maximize benefits while maintaining safety, addressing common consumer questions about kaempferol dosage and potential side effects.

Looking to the future, kaempferol research continues to expand into new areas, including its potential synergistic effects with other phytochemicals. This aligns with the growing understanding of the complex interactions between various plant compounds and their combined effects on human health. The multifaceted nature of kaempferol's biological activities ensures its place as an important subject of ongoing scientific investigation and public health interest.